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Compound of Interest

Compound Name: Metapristone

Cat. No.: B024121 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Mifepristone (also known as RU-486) is a synthetic steroid that acts as a potent antagonist of

the progesterone and glucocorticoid receptors.[1][2] It is widely used in cell-based assays to

study hormone signaling pathways, to induce gene expression in systems like the

GeneSwitch™ System, and to investigate its effects on cell growth and apoptosis in various cell

lines, including cancer cells.[3][4][5] Proper preparation of stock solutions is critical for

obtaining accurate, reproducible, and meaningful experimental results. This document provides

a detailed protocol for the preparation, storage, and use of Mifepristone stock solutions in in

vitro studies.

Data Summary: Solubility and Storage
Quantitative data regarding the solubility, recommended concentrations, and storage of

Mifepristone are summarized below. It is crucial to use high-purity, anhydrous solvents, as

moisture can reduce the solubility of the compound.[4]
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Parameter Solvent
Concentration /
Condition

Stability / Remarks

Solubility DMSO
42.96 - 125 mg/mL

(100 - 291 mM)[4][6]

Use fresh, anhydrous

DMSO for maximum

solubility.[4]

Ethanol (100%)

20 - 50 mg/mL

(approx. 46.5 - 116

mM)[5][6][7]

Gentle warming may

be required for higher

concentrations.[6] Do

not heat when

preparing for

GeneSwitch™

System.[3]

Dimethylformamide

(DMF)

~30 mg/mL (approx.

70 mM)[5][7]

Useful for subsequent

dilution into aqueous

buffers.[7]

Aqueous Buffers (e.g.,

PBS)

Sparingly soluble

(~0.2 mg/mL in a 1:4

DMF:PBS solution)[7]

Direct dissolution is

not recommended.

Aqueous solutions

should not be stored

for more than one day.

[7]

Recommended Stock

Conc.
DMSO or Ethanol 1 - 100 mM

A 1 mM stock is

common for gene

induction systems.[3]

Higher concentrations

(e.g., 10-50 mM) are

also used.

Storage (Powder) -20°C Lyophilized solid
Stable for years when

stored properly.[7]
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Storage (Stock

Solution)
-20°C or -80°C Aliquoted in solvent

Stable for at least 3

months at -20°C.[1]

For longer-term (up to

1 year), -80°C is

recommended.[4]

Experimental Protocols
Safety Precautions
Mifepristone is a toxic compound.[3] Always wear appropriate personal protective equipment

(PPE), including a lab coat, safety glasses, and gloves, when handling the powder or solutions.

[3] Handle the powder in a chemical fume hood to avoid inhalation.

Protocol 1: Preparation of a High-Concentration Primary
Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution in DMSO. The same

principle can be applied using ethanol.

Materials:

Mifepristone powder (MW: 429.6 g/mol )[3]

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes

Vortex mixer

Method:

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

Mifepristone needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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Mass (mg) = 10 mmol/L x 0.001 L x 429.6 g/mol = 4.296 mg

Weighing: Carefully weigh out 4.3 mg of Mifepristone powder and place it into a sterile vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the Mifepristone powder.

Mixing: Cap the vial securely and vortex gently until the powder is completely dissolved.

Visually inspect the solution against a light source to ensure no particulates are present. Do

not heat the solution.[3]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-

50 µL) in sterile cryovials to avoid repeated freeze-thaw cycles.[4] Store the aliquots at -20°C

or -80°C.

Protocol 2: Preparation of a Working Solution for Cell
Treatment
Working solutions are intermediate dilutions made from the primary stock that are then used to

spike the cell culture medium.

Method:

Thaw Primary Stock: Remove one aliquot of the 10 mM primary stock solution from the

freezer and thaw it at room temperature.

Dilution: Prepare a 10 µM working solution by diluting the primary stock 1:1000 in sterile cell

culture medium or PBS. For example, add 1 µL of the 10 mM stock to 999 µL of medium.

Mixing: Mix thoroughly by gentle pipetting or brief vortexing. This working solution is now

ready for addition to cell cultures. Note that aqueous solutions are not recommended for

long-term storage.[7]

Protocol 3: Final Dosing in Cell-Based Assays
The final concentration of Mifepristone will depend on the specific assay and cell type, with

typical ranges from 1 nM to 100 nM for gene induction and up to 10 µM for other applications.

[3][5]
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Method:

Calculate Volume: Determine the volume of the working solution needed to achieve the

desired final concentration in your cell culture vessel. For example, to achieve a final

concentration of 10 nM in 2 mL of culture medium using a 10 µM working solution:

C1V1 = C2V2

(10,000 nM)(V1) = (10 nM)(2000 µL)

V1 = 2 µL

Dosing: Add 2 µL of the 10 µM working solution to the 2 mL of medium in the cell culture

well.

Control: Add an equivalent volume of the solvent vehicle (e.g., medium containing the same

final concentration of DMSO or ethanol) to control wells to account for any solvent effects.

The final solvent concentration should typically be kept below 0.1% to avoid cytotoxicity.

Visualization of Experimental Workflow
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Workflow for Mifepristone Stock Preparation and Cell Treatment

1. Stock Solution Preparation

2. Working Solution & Dosing

3. Cell-Based Assay

Start

Weigh Mifepristone Powder
(e.g., 4.3 mg)
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(e.g., 1 mL DMSO)

Vortex to Mix
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Thaw Primary Stock Aliquot

For each experiment
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(e.g., 1:1000)
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(Solvent in Medium)
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(Final Conc: 1-100 nM)

Incubate Cells

Analyze Results
(e.g., Gene Expression, Viability)

End

Add Control to Cells
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Caption: Workflow for preparing and using Mifepristone in cell assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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